Cas no 112777-74-9 (methyl 2-[1-(nitromethyl)cyclopentyl]acetate)

• Product Name: methyl 2-[1-(nitromethyl)cyclopentyl]acetate
• CAS No: 112777-74-9
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 2609516
• PubChem ID: 13952659
• Update Time: 2025-04-21

methyl 2-[1-(nitromethyl)cyclopentyl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[1-(nitromethyl)cyclopentyl]acetate
• Methyl [1-(nitromethyl)cyclopentyl]acetate
• SCHEMBL25230661
• 112777-74-9
• DTXSID00553167

• Inchi： 1S/C9H15NO4/c1-14-8(11)6-9(7-10(12)13)4-2-3-5-9/h2-7H2,1H3
• InChI Key： YKTPHLAOUWEOOX-UHFFFAOYSA-N
• SMILES： O(C)C(CC1(C[N+](=O)[O-])CCCC1)=O

Computed Properties

• Exact Mass: 201.10010796Da
• Monoisotopic Mass: 201.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.1Ų